Cas no 108152-66-5 (Phosphorothioic acid,S-2-chloroethyl O,O-dipropyl ester (6CI))

Phosphorothioic acid,S-2-chloroethyl O,O-dipropyl ester (6CI) structure
108152-66-5 structure
Product Name:Phosphorothioic acid,S-2-chloroethyl O,O-dipropyl ester (6CI)
CAS No:108152-66-5
MF:C8H18ClO3PS
MW:260.71848154068
CID:206785
PubChem ID:3065487
Update Time:2025-04-19

Phosphorothioic acid,S-2-chloroethyl O,O-dipropyl ester (6CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphorothioic acid,S-2-chloroethyl O,O-dipropyl ester (6CI)
    • 1-[2-chloroethylsulfanyl(propoxy)phosphoryl]oxypropane
    • AC1MI9UQ
    • BRN 1709153
    • LS-108456
    • Phosphorothioic acid, S-2-chloroethyl O,O-dipropyl ester
    • S-2-Chloroethyl O,O-dipropylphosphorothioate
    • thiophosphoric acid S-(2-chloro-ethyl ester)-O,O'-dipropyl ester
    • Thiophosphorsaeure-S-(2-chlor-aethylester)-O,O'-dipropylester
    • DTXSID60148437
    • Fosforan S-(beta-chloroetylo)-O,O-dwu-n-propylowy
    • 4-01-00-01431 (Beilstein Handbook Reference)
    • Fosforan S-(beta-chloroetylo)-O,O-dwu-n-propylowy [Polish]
    • 108152-66-5
    • Inchi: 1S/C8H18ClO3PS/c1-3-6-11-13(10,12-7-4-2)14-8-5-9/h3-8H2,1-2H3
    • InChI Key: MDXPELRHMMAQBY-UHFFFAOYSA-N
    • SMILES: ClCCSP(=O)(OCCC)OCCC

Computed Properties

  • Exact Mass: 260.04044
  • Monoisotopic Mass: 260.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 60.8Ų

Experimental Properties

  • Density: 1.17
  • Boiling Point: 303.9°Cat760mmHg
  • Flash Point: 137.6°C
  • Refractive Index: 1.471
  • PSA: 35.53
  • LogP: 3.91970
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